molecular formula C14H18O4 B8642627 Methyl 3-(cyclopropylmethyl)-4,5-dimethoxybenzoate CAS No. 647855-01-4

Methyl 3-(cyclopropylmethyl)-4,5-dimethoxybenzoate

Cat. No.: B8642627
CAS No.: 647855-01-4
M. Wt: 250.29 g/mol
InChI Key: XZKZCDWGDXRYAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(cyclopropylmethyl)-4,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

647855-01-4

Molecular Formula

C14H18O4

Molecular Weight

250.29 g/mol

IUPAC Name

methyl 3-(cyclopropylmethyl)-4,5-dimethoxybenzoate

InChI

InChI=1S/C14H18O4/c1-16-12-8-11(14(15)18-3)7-10(13(12)17-2)6-9-4-5-9/h7-9H,4-6H2,1-3H3

InChI Key

XZKZCDWGDXRYAF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)CC2CC2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To stirred dichloromethane (10 mL) at 0° C. was added Et2Zn (1.0 M in hexane, 10.0 mL, 10 mmol, 2 eq.). The resulting solution was then treated with a solution of TFA (0.77 mL, 10 mmol) in CH2Cl2 (5.0 mL) added over the course of 3 min. After stirring for 20 min at 0° C. diiodomethane (0.80 mL, 10.0 mmol) in CH2Cl2 was added. After 20 min at 0° C., a solution of 3-allyl-4,5-dimethoxybenzoic acid methyl ester (Example 30, Step 1, 1.18 g, 5.0 mmol) in CH2Cl2 (5.0 mL) was added and the reaction was warmed to 23° C. After 50 min the reaction was quenched by addition of 0.1 N HCl (25 mL) and then diluted with hexanes (100 mL). The organic layer was separated, washed with saturated NaHCO3 (100 mL), H2O (100 mL), brine (100 mL) dried MgSO4 and concentrated in vacuo. The crude product was purified by flash column chromatography on silica gel using 20% EtOAc in hexanes as an eluent to furnish 3-cyclopropylmethyl-4,5-dimethoxybenzoic acid methyl ester (0.96 g, 80% yield).
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
0.77 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0.8 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-allyl-4,5-dimethoxybenzoic acid methyl ester
Quantity
1.18 g
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five

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